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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Anthraldehyde, a derivative of anthracene, is a yellow crystalline solid that serves as a
versatile intermediate in organic synthesis.[1][2][3] Its unique photophysical properties,
stemming from the anthracene core, make it a valuable building block in the development of
dyes, pigments, and active pharmaceutical ingredients.[2][3][4] This technical guide provides a
comprehensive overview of the core physical properties of 9-Anthraldehyde, complete with
experimental protocols and structured data for ease of reference by researchers and
professionals in drug development.

Core Physical Properties

The fundamental physical characteristics of 9-Anthraldehyde are summarized in the tables
below. These properties are crucial for its handling, purification, and application in various
chemical reactions.

Table 1: General and Molecular Properties
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Property Value

Chemical Name 9-Anthracenecarboxaldehyde
Synonyms 9-Anthraldehyde, 9-Formylanthracene
CAS Number 642-31-9

Molecular Formula C15H100

Molecular Weight 206.24 g/mol [1][3][5][6][7]

Yellow to light orange crystalline solid or

Appearance
powder[1][2][6][8][C]

Property Value

Melting Point 103-105 °C[1][5][10][11][12]

Boiling Point 405.7 £ 14.0 °C at 760 mmHg (estimate)[5][10]
Density 1.2 + 0.1 g/cm3 (estimate)[5][10]

ble 3- Solubili | Stabili

Property Description

Soluble in toluene.[1][2][4][11][13] Insoluble in

Solubility )
water.

Stability Stable under normal conditions.[1][5][11]

o Incompatible with strong bases and strong
Incompatibilities o
oxidizing agents.[1][5][11]

Sensitivity Air sensitive.[1][4][13]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of solid organic compounds like 9-Anthraldehyde.
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Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of finely powdered, dry 9-Anthraldehyde is packed into
a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele
tube or a Mel-Temp apparatus) containing a high-boiling liquid such as silicone oil.

e Heating and Observation: The heating bath is heated slowly and steadily, with constant
stirring to ensure uniform temperature distribution.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range. For pure compounds, this range is typically narrow (0.5-2
°C).

Data Recording

Sample Preparation Measurement
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Workflow for Melting Point Determination.

Solubility Determination
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Understanding the solubility of 9-Anthraldehyde is essential for choosing appropriate solvents
for reactions, purification, and analysis.

Methodology: Qualitative Assessment

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, toluene,
hexane) are selected.

o Sample Addition: A small, measured amount of 9-Anthraldehyde (e.g., 10 mg) is placed into
a test tube.

e Solvent Addition and Observation: A measured volume of the chosen solvent (e.g., 1 mL) is
added to the test tube. The mixture is agitated vigorously for a set period (e.g., 1 minute).

o Classification: The solubility is classified based on visual observation:
o Soluble: The solid dissolves completely.
o Partially soluble: A significant portion of the solid dissolves.

o Insoluble: No noticeable amount of the solid dissolves.

Purification by Recrystallization

Recrystallization is a common technique used to purify solid organic compounds. For 9-
Anthraldehyde, solvents like acetic acid or ethanol can be used.

Methodology

e Solvent Selection: Choose a solvent in which 9-Anthraldehyde is sparingly soluble at room
temperature but highly soluble at the solvent's boiling point.

o Dissolution: The impure solid is placed in a flask, and the minimum amount of hot solvent is
added to dissolve it completely.

e Hot Filtration (if necessary): If insoluble impurities are present, the hot solution is filtered
through a pre-heated funnel to remove them.
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» Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed to room
temperature, and then in an ice bath to promote the formation of well-defined crystals.

e |solation and Drying: The crystals are collected by vacuum filtration, washed with a small
amount of cold solvent, and then dried to remove any residual solvent.
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General Workflow for Purification by Recrystallization.
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Spectroscopic and Structural Properties
Spectroscopic Analysis

Spectroscopic techniques are indispensable for the structural elucidation and identification of 9-
Anthraldehyde.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the hydrogen and carbon framework of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present,
particularly the characteristic aldehyde C=0 stretching vibration.

o UV-Visible (UV-Vis) Spectroscopy: Due to its extended m-conjugated system, 9-
Anthraldehyde exhibits strong absorption in the UV-Vis region, which is useful for
guantitative analysis and studying its electronic properties.

Crystal Structure

X-ray crystallography has revealed that 9-Anthraldehyde crystallizes in an orthorhombic
system with the space group P212121.[14] The anthracene core is planar, but the aldehyde
group is twisted out of this plane by approximately 27 degrees.[14]

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 9-
Anthraldehyde, along with standard experimental protocols for their determination. The
structured data and workflow diagrams are intended to serve as a valuable resource for
researchers and professionals engaged in the synthesis, purification, and application of this
important organic intermediate. A thorough understanding of these properties is fundamental to
leveraging the full potential of 9-Anthraldehyde in the development of novel materials and
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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